Cas no 317319-10-1 (methyl 2-(4-hydroxy-2-methyl-phenoxy)acetate)

Methyl 2-(4-hydroxy-2-methyl-phenoxy)acetate is a phenolic ester compound with applications in organic synthesis and pharmaceutical intermediates. Its molecular structure features a hydroxy-methylphenoxy moiety linked to an acetate ester group, offering reactivity for further functionalization. The compound is valued for its stability under controlled conditions and its role as a precursor in the synthesis of more complex molecules, including potential active pharmaceutical ingredients (APIs). Its moderate solubility in organic solvents facilitates purification and handling in laboratory settings. The presence of both phenolic and ester functionalities makes it a versatile intermediate for modifications such as alkylation, acylation, or hydrolysis, depending on synthetic requirements.

methyl 2-(4-hydroxy-2-methyl-phenoxy)acetate structure

317319-10-1 structure

Product Name:methyl 2-(4-hydroxy-2-methyl-phenoxy)acetate

CAS No:317319-10-1

MF:C₁₀H₁₂O₄

MW:196.199883460999

MDL:MFCD07778439

CID:304247

PubChem ID:23549552

Update Time:2025-10-19

methyl 2-(4-hydroxy-2-methyl-phenoxy)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(4-hydroxy-2-methylphenoxy)acetate
- ACETIC ACID, 2-(4-HYDROXY-2-METHYLPHENOXY)-, METHYL ESTER
- A5724
- (4-Hydroxy-2-methylphenoxy)acetic acid methyl ester
- methyl 2-(4-hydroxy-2-methyl-phenoxy)acetate
- MFCD07778439
- 317319-10-1
- 2-(4-HYDROXY-2-METHYLPHENOXY)-ACETIC ACID METHYL ESTER
- Acetic acid,2-(4-hydroxy-2-methylphenoxy)-,methyl ester
- Acetic acid,2-(4-hydroxy-2-methylphenoxy)-, methyl ester
- CS-B0471
- AKOS006286860
- 2-(4-Hydroxy-2-methylphenoxy)acetic acid methyl ester
- methyl(4-hydroxy-2-methylphenoxy)acetate
- SCHEMBL1245338
- METHYL (4-HYDROXY-2-METHYLPHENOXY)-ACETATE
- DTXSID30634913
- (4-hydroxy-2-methyl-phenoxy)-acetic acid methyl ester
- Methyl2-(4-hydroxy-2-methylphenoxy)acetate
- MKWKLYFKRYJIKT-UHFFFAOYSA-N
- methyl (4-hydroxy-2-methylphenoxy)acetate
- Methyl 2-(4-hydroxy-2-methyl-phenoxy)-acetate
- AS-40067
- MDL： MFCD07778439
- Inchi： 1S/C10H12O4/c1-7-5-8(11)3-4-9(7)14-6-10(12)13-2/h3-5,11H,6H2,1-2H3
- InChI Key： MKWKLYFKRYJIKT-UHFFFAOYSA-N
- SMILES： O(CC(=O)OC)C1C=CC(=CC=1C)O

Computed Properties

Exact Mass: 196.07400
Monoisotopic Mass: 196.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 55.8Å²

Experimental Properties

Density: 1.191
Boiling Point: 319 ºC
Flash Point: 125 ºC
PSA: 55.76000
LogP: 1.25240

methyl 2-(4-hydroxy-2-methyl-phenoxy)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019146148-1g	Methyl 2-(4-hydroxy-2-methylphenoxy)acetate	317319-10-1	97%	1g	$227.46	2023-09-02
Alichem	A019146148-5g	Methyl 2-(4-hydroxy-2-methylphenoxy)acetate	317319-10-1	97%	5g	$780.15	2023-09-02
TRC	M239395-50mg	Methyl 2-(4-hydroxy-2-methylphenoxy)acetate	317319-10-1		50mg	$ 220.00	2022-06-04
TRC	M239395-100mg	Methyl 2-(4-hydroxy-2-methylphenoxy)acetate	317319-10-1		100mg	$ 365.00	2022-06-04
TRC	M239395-250mg	Methyl 2-(4-hydroxy-2-methylphenoxy)acetate	317319-10-1		250mg	$ 725.00	2022-06-04
Apollo Scientific	OR944537-1g	Methyl 2-(4-hydroxy-2-methylphenoxy)acetate	317319-10-1	95%	1g	£445.00	2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A23460-250mg	Methyl 2-(4-hydroxy-2-methylphenoxy)acetate	317319-10-1	98%	250mg	¥1682.0	2023-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A23460-1g	Methyl 2-(4-hydroxy-2-methylphenoxy)acetate	317319-10-1	98%	1g	¥4632.0	2023-09-09
eNovation Chemicals LLC	D764646-100mg	Acetic acid, 2-(4-hydroxy-2-methylphenoxy)-, methyl ester	317319-10-1	97%	100mg	$140	2024-06-06
eNovation Chemicals LLC	D764646-250mg	Acetic acid, 2-(4-hydroxy-2-methylphenoxy)-, methyl ester	317319-10-1	97%	250mg	$175	2024-06-06